Cas no 1795297-52-7 (3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea
• CAS No: 1795297-52-7
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 5405115
• Update Time: 2025-10-31

3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-3-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea
• 3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea

• Inchi： 1S/C16H18N2O5/c1-16(20,8-12-3-2-6-21-12)9-17-15(19)18-11-4-5-13-14(7-11)23-10-22-13/h2-7,20H,8-10H2,1H3,(H2,17,18,19)
• InChI Key： MQKLLNQXKIFINR-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NCC(O)(C)CC1=CC=CO1)=O

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea

Introduction to 3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea (CAS No. 1795297-52-7) and Its Emerging Applications in Chemical Biology

3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea, identified by its CAS number 1795297-52-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of benzodioxole derivatives, which are well-documented for their broad spectrum of biological activities. The presence of a furan moiety and a hydroxymethyl group in its molecular framework contributes to its distinctive chemical properties, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The benzodioxole scaffold, also known as dihydrostilbene oxide, is a key structural motif found in numerous bioactive natural products and synthetic molecules. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. In particular, the 2H-1,3-benzodioxol-5-yl group in 3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea is known to exhibit significant binding affinity with certain protein targets, suggesting potential therapeutic applications. This feature has prompted researchers to explore its utility in developing novel pharmacological agents.

The furan ring in the compound's structure introduces additional functional diversity, enabling various chemical modifications that can enhance its bioactivity. Furan derivatives are well-known for their role in medicinal chemistry due to their ability to modulate biological pathways. The combination of a furan moiety with a hydroxymethyl group in this compound not only imparts unique reactivity but also opens up possibilities for designing molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of compounds like 3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea. These computational tools have enabled researchers to predict the binding modes of the compound with target proteins, thereby accelerating the drug discovery process. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, allowing for more targeted synthesis and optimization efforts.

In vitro studies have demonstrated that 3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea exhibits promising activity against several biological targets. For instance, preliminary research suggests that it may interfere with key enzymatic pathways involved in inflammation and cancer progression. The hydroxymethyl group has been identified as a critical pharmacophore for mediating these interactions, highlighting its importance in determining the compound's biological efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of structural variations for further optimization.

The potential therapeutic applications of 3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]urea are currently under active investigation. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in animal models. These studies aim to provide evidence supporting its translation into clinical trials for the treatment of various diseases. The combination of its unique structural features and demonstrated biological activity positions this compound as a valuable asset in the pharmaceutical pipeline.

Future research directions may focus on exploring derivative compounds derived from 3-(2H-1,3-benzodioxol-5-yl)-1-[3-(furan - 2 - yl) - 2 - hydroxy - 2 - methylpropyl]urea that exhibit enhanced bioactivity or improved pharmacokinetic properties. Additionally, investigating the mechanism of action of this compound will provide deeper insights into its mode of interaction with biological targets, which can guide further structural modifications.

The integration of interdisciplinary approaches involving organic chemistry, medicinal chemistry, biochemistry, and computational biology is essential for maximizing the potential of compounds like 1795297 - 52 - 7. By leveraging cutting-edge technologies and collaborative research efforts, scientists can accelerate the discovery and development of novel therapeutic agents that address unmet medical needs.